N-(4-{[(2,3,5,6-tetramethylphenyl)sulfonyl]amino}phenyl)acetamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[4-[(2,3,5,6-tetramethylphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-11-10-12(2)14(4)18(13(11)3)24(22,23)20-17-8-6-16(7-9-17)19-15(5)21/h6-10,20H,1-5H3,(H,19,21)
• InChI Key: LUHORGBHVBZLRZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C)C)C

Description

N-(4-{[(2,3,5,6-tetramethylphenyl)sulfonyl]amino}phenyl)acetamide, commonly known as TATPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. TATPA is a sulfonyl amide compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

TATPA's mechanism of action is still being studied, but it is believed to act as an inhibitor of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. TATPA has also been shown to have potential as a metalloprotease inhibitor, which could have implications for the treatment of cancer and other diseases.
Biochemical and Physiological Effects
TATPA has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes, as mentioned previously. TATPA has also been shown to have potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro. TATPA has also been studied for its potential as an antioxidant and has been shown to protect against oxidative stress in vitro.

Advantages and Limitations for Lab Experiments

TATPA has several advantages for laboratory experiments, including its stability and solubility in various solvents. TATPA is also relatively easy to synthesize, making it a cost-effective option for researchers. However, TATPA's potential toxicity and limited availability may present limitations for its use in laboratory experiments.

Future Directions

There are several future directions for the study of TATPA, including further investigation into its mechanism of action and potential therapeutic applications. TATPA's potential as a metalloprotease inhibitor could be further explored for its implications in the treatment of cancer and other diseases. Additionally, the development of TATPA derivatives could provide further insight into its potential applications and mechanisms of action.

Synthesis Methods

The synthesis of TATPA can be achieved through various methods, including the reaction of 4-aminobenzenesulfonyl chloride with N-(2,3,5,6-tetramethylphenyl)acetamide in the presence of a base, such as triethylamine. Other methods include the reaction of 4-aminobenzenesulfonamide with N-(2,3,5,6-tetramethylphenyl)acetamide in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), or through the reaction of 4-nitrobenzenesulfonamide with N-(2,3,5,6-tetramethylphenyl)acetamide followed by reduction with hydrogen gas.

Scientific Research Applications

TATPA has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. TATPA has been shown to exhibit inhibitory effects on certain enzymes, such as carbonic anhydrase and acetylcholinesterase, and has been studied for its potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer.